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Compound of Interest

Compound Name: AI 3-23445

Cat. No.: B1664462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the historical insecticide designated

as AI 3-23445. The information presented is based on foundational research conducted in the

mid-20th century, offering insights into its chemical nature, insecticidal efficacy, and the

experimental protocols used for its evaluation.

Chemical Identity and Properties
AI 3-23445 is chemically identified as O,O-diethyl S-(ethoxycarbonyl)methyl phosphorothioate.

It belongs to the organophosphate class of compounds, a group of chemicals known for their

insecticidal properties, which primarily act through the inhibition of acetylcholinesterase.

Table 1: Chemical and Physical Properties of AI 3-23445

Property Value

Chemical Name
O,O-diethyl S-(ethoxycarbonyl)methyl

phosphorothioate

CAS Number 5823-25-6

Molecular Formula C8H17O5PS

Molecular Weight 256.26 g/mol
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Insecticidal Activity: Systemic Efficacy Against
Bloodsucking Ectoparasites
The primary research documenting the insecticidal properties of AI 3-23445 was published in

the Journal of Economic Entomology in 1958. The study, conducted by Flynn and Eden,

investigated the systemic action of several compounds, including AI 3-23445, when

administered orally to rabbits for the control of the stable fly, Stomoxys calcitrans.

The compound demonstrated significant systemic insecticidal activity, rendering the blood of

treated rabbits toxic to feeding stable flies. The efficacy of the treatment was dependent on the

dosage administered.

Table 2: Systemic Insecticidal Efficacy of AI 3-23445 Against Stomoxys calcitrans

Dosage (mg/kg)
Average 24-Hour Mortality
(%)

Duration of >90% Mortality
(Days)

25 100 7

12.5 99 3

6.25 91 1

Host Toxicity
The 1958 study also provided preliminary data on the toxicity of AI 3-23445 to the rabbit hosts.

It is important to note that these are historical findings and would not meet modern safety

assessment standards.

Table 3: Acute Oral Toxicity of AI 3-23445 in Rabbits

Dosage (mg/kg) Number of Rabbits Observations

50 1 Died within 24 hours

25 2 No apparent ill effects
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Experimental Protocols
The following methodologies were employed in the key 1958 study to evaluate the systemic

insecticidal activity of AI 3-23445.

Animal Husbandry and Dosing
Test Animals: Domestic rabbits were used as the host animals.

Housing: Rabbits were housed in individual cages that allowed for the separation of feces

and urine and prevented the animals from accessing them.

Diet: A standard laboratory diet was provided to the animals.

Compound Administration: AI 3-23445 was administered orally to the rabbits in gelatin

capsules.

Insect Rearing and Exposure
Test Insect: The stable fly, Stomoxys calcitrans, was used to assess insecticidal activity.

Rearing: Stable flies were reared in a laboratory colony.

Exposure Method: A specified number of adult stable flies were placed in a cage with one

side made of cloth mesh. This cage was then placed on a shaven area of the treated rabbit's

side, allowing the flies to feed on the rabbit's blood through the mesh.

Mortality Assessment: After a 24-hour feeding period, the flies were removed, and mortality

counts were conducted. The flies were provided with a sugar-water solution during the post-

feeding observation period.

Mechanism of Action (Inferred)
While the 1958 study did not explicitly investigate the biochemical mechanism of action, as an

organophosphate, AI 3-23445 is presumed to act as a cholinesterase inhibitor. This mode of

action involves the phosphorylation of the acetylcholinesterase (AChE) enzyme, leading to its

inactivation. The accumulation of the neurotransmitter acetylcholine at the synapse results in

hyperexcitation of the insect's nervous system, leading to paralysis and death.
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Visualizations
Experimental Workflow
The following diagram illustrates the workflow of the pivotal 1958 experiment.
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Experimental workflow for testing AI 3-23445.

Inferred Mechanism of Action: Cholinesterase Inhibition
This diagram depicts the generally accepted mechanism of action for organophosphate

insecticides like AI 3-23445.
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Inferred mechanism of cholinesterase inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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